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Chronic Dietary Risk Assessment of Trifloxystrobin

The table below summarizes key data from a recent comprehensive study on trifloxystrobin and bupirimate

in cucumbers, which serves as a robust model for chronic dietary risk assessment [1] [2].

Assessment
Component

Trifloxystrobin (incl. acid metabolite) Bupirimate
Ethirimol
(Bupirimate
metabolite)

Field Trial
Design

12 representative regions in China (6 open-
field, 6 greenhouse); 2 applications at max

recommended dosage (105 g a.i./hm²), 7-day
interval [1].

Residues at 3
Days (PHI)

<0.01 - 0.013 mg/kg [1] <0.01 - 0.076
mg/kg [1]

<0.01 - 0.04
mg/kg [1]

Toxicological
Reference

Acceptable Daily Intake (ADI) established by
regulatory authorities (exact value used in

study not specified) [1].
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Assessment
Component

Trifloxystrobin (incl. acid metabolite) Bupirimate
Ethirimol
(Bupirimate
metabolite)

Chronic Dietary
Risk (RQc)

≤ 2.476% for all population groups (Risk
Quotient < 100% indicates acceptable risk) [1]

[2].

Key Conclusion Use under the tested conditions is considered

safe for Chinese consumers. Children were
identified as having a relatively higher risk,

though still within acceptable limits [1].

Analytical Methods & Experimental Protocols

The reliability of a dietary risk assessment depends on a validated analytical method. The following protocol

for quantifying trifloxystrobin and its metabolites is adapted from recent supervised trials [1].

1. Sample Preparation: A 10 g homogenized cucumber sample is weighed into a 50 mL centrifuge
tube [1].

2. Extraction: Add 10 mL of acidified acetonitrile (2% acetic acid, v/v) and shake vigorously. The acid
helps improve the extraction efficiency of the target analytes [1].

3. Cleanup (QuEChERS): Utilize a dispersive solid-phase extraction (dSPE) cleanup with sorbents
including Primary Secondary Amine (PSA) (to remove fatty acids and sugars) and Graphitised
Carbon Black (GCB) (to remove pigments). This step is crucial for obtaining a clean extract for
instrument analysis [1].

4. Quantification: Analyze the purified extract using High-Performance Liquid Chromatography-
tandem Mass Spectrometry (HPLC-MS/MS). This technique provides high specificity and sensitivity

[1].
5. Method Validation: The method demonstrated excellent accuracy, with recovery rates of 85–

103% across four spiking levels (0.01, 0.1, 0.3, and 1 mg/kg). The precision was also high, with
relative standard deviations (RSD) ≤ 4.8% [1].

This workflow ensures precise and accurate measurement of pesticide residues at very low concentrations,

forming the foundation for a reliable risk assessment.
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Dietary Risk Assessment Workflow

The chronic dietary risk assessment is a multi-step process that integrates residue data with food

consumption patterns to estimate potential exposure, which is then weighed against toxicological thresholds.
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Comparison with Other Strobilurin Fungicides

While direct comparative dietary risk data is limited in the provided search results, information on

environmental toxicity and field efficacy can inform a broader safety and performance profile.

Fungicide Reported Efficacy / Relative Potency Key Considerations for Comparison

| Trifloxystrobin | Highly effective; superior efficacy in controlling Cercospora leaf spot in sugar beets [3]. |

• Lower residues in cucumbers post-PHI suggest lower dietary exposure potential [1]. • Shows higher

toxicity to zebrafish embryos than azoxystrobin/kresoxim-methyl, indicating greater ecotoxicity [4]. | |

Pyraclostrobin | Effective; ranked after trifloxystrobin in field efficacy [3]. | • Also shows higher toxicity to

zebrafish embryos [4]. | | Azoxystrobin | Moderately effective; provided modest to poor disease control in

comparative field trials [3]. | • Lower ecotoxicity to zebrafish than trifloxystrobin [4]. | | Kresoxim-methyl |

Lower efficacy; poor disease control in the same study [3]. | • Lower ecotoxicity to zebrafish than

trifloxystrobin [4]. |
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Key Insights for Professionals

Mode of Action and Resistance Risk: Trifloxystrobin is a Quinone Outside Inhibitor (QoI, FRAC
Group 11) that inhibits mitochondrial respiration in fungi [5]. QoIs are classified as high-risk for

resistance development. For sustainable use, they should be applied in mixture with fungicides from
different mode of action groups (e.g., DMIs like difenoconazole) and not used exclusively [3] [5].

The Importance of Metabolites: Risk assessment must include major metabolites. For
trifloxystrobin, this includes trifloxystrobin acid, and for bupirimate, ethirimol, as they contribute

to the overall toxicological profile [1] [2].
Data Gaps and Future Research: The available data is crop-specific. A comprehensive risk

assessment requires similar supervised residue trials for other crops where trifloxystrobin is used.
Furthermore, more research is needed to better characterize the risk for sensitive sub-populations

like children [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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